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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B3427649 Get Quote

Application Notes and Protocols for o-
Phenolsulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe laboratory handling, storage, and

disposal of o-phenolsulfonic acid. Adherence to these protocols is crucial to ensure personnel

safety and minimize environmental impact.

Introduction
O-Phenolsulfonic acid (2-hydroxybenzenesulfonic acid) is a strong aromatic sulfonic acid.[1]

[2] It is a yellowish liquid that can turn brown upon exposure to air and is soluble in water and

alcohol.[1][3] This compound is utilized as a laboratory reagent, in water analysis, and in the

manufacturing of pharmaceuticals. Due to its corrosive nature and moderate toxicity, stringent

safety measures are necessary during its handling and disposal.[4]

Hazard Identification and Classification
O-Phenolsulfonic acid is classified as a corrosive substance.[2] It can cause severe skin

burns and eye damage.[5] Ingestion is harmful and inhalation may cause respiratory irritation.

[5]
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H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.[6]

H341: Suspected of causing genetic defects.[6]

H290: May be corrosive to metals.[6]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of o-
phenolsulfonic acid.

Table 1: Physical and Chemical Properties

Property Value References

Molecular Formula C₆H₆O₄S [1][2]

Molecular Weight 174.17 g/mol

Appearance
Yellowish liquid, turns brown

on exposure to air
[1][3]

Solubility Miscible with water and alcohol [1][3]

Melting Point 145°C (rough estimate) [1]

Boiling Point 275.14°C (rough estimate) [1]

Density (65% solution) 1.33 g/cm³ at 20°C [6]

pKa (Predicted) -0.60 ± 0.15

Table 2: Toxicological Data
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Test Species Route Value References

LD50 Rat Oral 1900 mg/kg

LD50 Mouse Oral 1500 mg/kg

LD50 Rat Intraperitoneal 165 mg/kg

LD50 Rat Subcutaneous 4000 mg/kg

LD50 Mouse Intraperitoneal 140 mg/kg

LD50 Mouse Subcutaneous 4200 mg/kg

Experimental Protocols: Safe Handling and Use
Personal Protective Equipment (PPE)
Before handling o-phenolsulfonic acid, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles and a face shield are mandatory.[4]

Hand Protection: Acid-resistant gloves (e.g., butyl rubber, neoprene) must be worn.[4]

Skin Protection: An acid-resistant apron or lab coat is required.[4] Where splashing is

possible, additional chemical-resistant protective clothing should be used.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[7] If vapor concentrations are high, an air-purifying respirator with an appropriate

cartridge or a supplied-air respirator may be necessary.[4]

Handling Procedures
Preparation:

Read and understand the Safety Data Sheet (SDS) for o-phenolsulfonic acid before

starting any work.

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[7]
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Have appropriate spill cleanup materials available.

Dispensing and Use:

Conduct all work with o-phenolsulfonic acid in a certified chemical fume hood to

minimize inhalation exposure.

When diluting, always add the acid slowly to water, never the other way around, to prevent

splattering and excessive heat generation.[4]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the laboratory area.[9]

Wash hands thoroughly after handling.

Storage Protocols
Proper storage of o-phenolsulfonic acid is critical to maintain its stability and prevent

hazardous situations.

Containers: Store in tightly sealed, corrosion-resistant containers, such as those with a

polyethylene lining.[4][10]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[9][10]

Segregation: Store separately from incompatible materials such as bases, strong oxidizing

agents, and reactive metals.[10] It is also incompatible with ferrous metals, leather, and

cotton.[4]

Temperature: Avoid storing below 5°C (41°F) or above 60°C (140°F) for extended periods.[4]

The product may crystallize at temperatures below -5°C.[9]

Spill and Emergency Procedures
Spill Response

Evacuate: Evacuate all non-essential personnel from the spill area.[4]
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Ventilate: Ensure the area is well-ventilated.[4]

Containment: For small spills, absorb the material with a non-combustible absorbent such as

sand or vermiculite.[4] For large spills, dike the area to prevent spreading.[4]

Neutralization: Slowly neutralize the spilled acid with a suitable agent like sodium

bicarbonate or a commercial acid neutralizer.

Cleanup: Collect the absorbed and neutralized material into a suitable, labeled container for

disposal.[5]

Decontamination: Clean the spill area thoroughly with water.[9]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,

occasionally lifting the upper and lower eyelids.[4][7] Seek immediate medical attention.[4][7]

Skin Contact: Immediately remove all contaminated clothing.[7] Flush skin with plenty of

water for at least 20 minutes.[4] Seek immediate medical attention.[8]

Inhalation: Move the exposed person to fresh air.[4] If breathing is difficult, administer

oxygen.[4] If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, give one or two glasses of

water or milk to drink.[4] Never give anything by mouth to an unconscious person.[4] Seek

immediate medical attention.[4]

Disposal Protocols
O-Phenolsulfonic acid and its contaminated materials are considered hazardous waste.

Waste Collection: Collect all waste containing o-phenolsulfonic acid in clearly labeled,

sealed, and corrosion-resistant containers.[5]

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[5]

Follow all federal, state, and local regulations for hazardous waste disposal.[4] Do not

dispose of it down the drain.[5]
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Visualization of Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling, storage, and disposal of

o-phenolsulfonic acid.
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Caption: Workflow for safe handling of o-Phenolsulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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